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Compound of Interest

Compound Name: DG013B

Cat. No.: B15577043 Get Quote

Application Notes and Protocols: DG013B
For Research Use Only. Not for use in diagnostic procedures.

Background
DG013B is a potent, selective, and cell-permeable small molecule inhibitor of Kinase Alpha, a

serine/threonine kinase implicated in oncogenic signaling. Overexpression and constitutive

activation of Kinase Alpha are observed in several human cancers, leading to uncontrolled cell

proliferation and survival. DG013B inhibits Kinase Alpha by competing with ATP in the

enzyme's catalytic site, thereby blocking the phosphorylation of downstream substrates

essential for the proliferative signal cascade. These application notes provide guidelines for the

proper handling, storage, and use of DG013B in preclinical research settings.

Mechanism of Action
DG013B targets the ATP-binding pocket of Kinase Alpha, effectively halting the

phosphotransfer reaction. This leads to the downstream inactivation of the Pro-Survival Factor

(PSF) and the subsequent induction of apoptosis in Kinase Alpha-dependent cancer cells. The

high selectivity of DG013B for Kinase Alpha over other related kinases minimizes off-target

effects, making it a valuable tool for studying cancer biology.
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Caption: DG013B inhibits the Kinase Alpha signaling pathway. (Max-width: 760px)

Handling and Storage
DG013B is a solid compound. For all handling procedures, standard personal protective

equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, should

be worn.[1] Work should be conducted in a well-ventilated area or a chemical fume hood.[1][2]

Avoid inhalation of dust and direct contact with skin and eyes.[2][3]

Storage Recommendations
DG013B is supplied as a lyophilized powder. For long-term storage, it should be kept at -20°C

in a dry, dark environment. For short-term storage (up to one week), it can be stored at 4°C.
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Once reconstituted in a solvent, aliquot the solution to minimize freeze-thaw cycles and store at

-80°C. The compound is sensitive to light and should be stored in amber vials or tubes

wrapped in foil.[2]

Parameter Lyophilized Powder Reconstituted Solution

Storage Temp.
-20°C (long-term), 4°C (short-

term)
-80°C

Light Sensitivity High. Store in the dark. High. Store in the dark.

Stability Stable for >24 months at -20°C Stable for 6 months at -80°C

Reconstitution
To prepare a stock solution, reconstitute DG013B in a suitable solvent such as DMSO. For a 10

mM stock, add the appropriate volume of solvent as indicated on the product vial. Vortex briefly

to ensure the compound is fully dissolved.

Solvent Max Solubility (25°C)

DMSO 100 mM

Ethanol 25 mM

PBS (pH 7.2) < 1 mM

Spill and Disposal Procedures
In case of a spill, wear appropriate PPE.[4] For a solid spill, gently sweep up the material to

avoid generating dust and place it in a sealed container for disposal.[2][3] For a liquid spill,

absorb with an inert material and place in a sealed container. Ventilate the area after cleanup is

complete.[1] Dispose of DG013B and its containers in accordance with local, state, and federal

regulations. Do not allow the chemical to enter the environment.[3]
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Spill Detected

Ensure PPE is Worn
(Gloves, Goggles, Lab Coat)

Solid or Liquid Spill?

Gently sweep up solid material.
Avoid creating dust.

Solid

Absorb with inert material
(e.g., vermiculite, sand).

Liquid

Place in a sealed container
for chemical waste.

Clean spill area with appropriate solvent.
Ventilate area.

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Caption: Decision workflow for handling a DG013B spill. (Max-width: 760px)

Experimental Protocols
In Vitro Kinase Assay for IC50 Determination
This protocol describes a method to determine the half-maximal inhibitory concentration (IC50)

of DG013B against recombinant Kinase Alpha using a luminescence-based assay.
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Materials:

DG013B

Recombinant Human Kinase Alpha

Kinase Substrate Peptide

ATP

Kinase Assay Buffer

Kinase Detection Reagent

White, opaque 384-well assay plates

DMSO (ACS Grade)

Protocol Workflow:
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Start: Prepare Reagents

1. Create a 10-point serial dilution
of DG013B in DMSO.

2. Add diluted DG013B or DMSO (control)
to 384-well plate.

3. Add Kinase Alpha and substrate
peptide solution to all wells.

4. Incubate for 10 min at room temp.

5. Initiate reaction by adding ATP solution.

6. Incubate for 60 min at 30°C.

7. Stop reaction by adding
Kinase Detection Reagent.

8. Incubate for 30 min at room temp.

9. Read luminescence on a plate reader.

End: Analyze Data & Calculate IC50

Click to download full resolution via product page

Caption: Workflow for the in vitro Kinase Alpha inhibition assay. (Max-width: 760px)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15577043?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Compound Preparation: Prepare a 10-point, 3-fold serial dilution of DG013B in DMSO,

starting from a 1 mM concentration.

Plate Setup: Add 1 µL of each DG013B dilution or DMSO (for positive and negative controls)

to the wells of a 384-well plate.

Kinase Reaction:

Prepare a master mix containing Kinase Assay Buffer, Kinase Alpha, and the substrate

peptide.

Add 10 µL of the master mix to each well.

Incubate the plate for 10 minutes at room temperature.

Initiate Reaction:

Prepare an ATP solution in Kinase Assay Buffer.

Add 10 µL of the ATP solution to all wells to start the reaction. The final ATP concentration

should be at its Km value.

Incubate for 60 minutes at 30°C.

Signal Detection:

Add 20 µL of Kinase Detection Reagent to each well to stop the reaction. This reagent

measures the amount of ATP remaining.

Incubate for 30 minutes at room temperature, protected from light.

Data Acquisition: Read the luminescence signal using a compatible plate reader.

Analysis: Convert luminescence signals to percent inhibition relative to controls. Plot the

percent inhibition against the log concentration of DG013B and fit the data to a four-

parameter logistic curve to determine the IC50 value.
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Performance Data
The following table summarizes the typical performance characteristics of DG013B.

Assay Type Target IC50 (nM)

In Vitro Kinase Assay Kinase Alpha 5.2

In Vitro Kinase Assay Kinase Beta 875

Cell Proliferation Assay (MCF-

7)
N/A 48.1

Cell Proliferation Assay

(HEK293)
N/A > 10,000

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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